Cas no 56555-02-3 (Nonanoic acid,9-chloro-9-oxo-, methyl ester)

• Product Name: Nonanoic acid,9-chloro-9-oxo-, methyl ester
• CAS No: 56555-02-3
• MF: C₁₀H₁₇ClO₃
• MW: 220.693182706833
• CID: 366229
• PubChem ID: 544297
• Update Time: 2025-04-19

Nonanoic acid,9-chloro-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,9-chloro-9-oxo-, methyl ester
• methyl 8-(chlorocarbonyl)octanoate
• METHYL 9-CHLORO-9-OXONONANOATE
• 8-Carbomethoxyoctanoyl chloride
• 8-Chlorcarbonyl-octansaeure-methylester
• 8-chlorocarbonyl-octanoic acid methyl ester
• 8-methoxycarbonyl octanoic acid chloride
• acid chloride of monomethyl azelaic acid
• LIZJAMAJAXTVJS-UHFFFAOYSA-N
• MFCD00220858
• 56555-02-3
• CH3OCO(CH2)7COCl
• DTXSID10337733
• SCHEMBL2527082

• Inchi： 1S/C10H17ClO3/c1-14-10(13)8-6-4-2-3-5-7-9(11)12/h2-8H2,1H3
• InChI Key： LIZJAMAJAXTVJS-UHFFFAOYSA-N
• SMILES： ClC(CCCCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 220.08700
• Monoisotopic Mass: 220.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 268.5°Cat760mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.447
• PSA: 43.37000
• LogP: 2.65550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters